Cas no 140938-40-5 (N-(prop-2-en-1-yl)thiophene-2-sulfonamide)

N-(prop-2-en-1-yl)thiophene-2-sulfonamide is a sulfonamide derivative featuring a thiophene ring and an allyl substituent. This compound is of interest in organic synthesis and medicinal chemistry due to its reactive allyl group, which allows for further functionalization via cross-coupling or polymerization reactions. The thiophene moiety enhances electronic properties, making it useful in materials science and as a potential intermediate for bioactive molecules. Its sulfonamide group offers hydrogen-bonding capability, improving solubility and interaction with biological targets. The compound's structural versatility makes it valuable for developing pharmaceuticals, agrochemicals, or functional materials. Proper handling is required due to potential reactivity of the allyl group.

N-(prop-2-en-1-yl)thiophene-2-sulfonamide structure

140938-40-5 structure

Product Name:N-(prop-2-en-1-yl)thiophene-2-sulfonamide

CAS No:140938-40-5

MF:C₇H₉NO₂S₂

MW:203.28185915947

CID:1299943

PubChem ID:2068300

Update Time:2025-05-28

N-(prop-2-en-1-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenesulfonamide, N-2-propenyl-
- 140938-40-5
- G33669
- BRD-K64032385-001-01-4
- AB01104788-03
- CS-0235567
- STL168309
- N-(prop-2-en-1-yl)thiophene-2-sulfonamide
- ChemDiv3_008106
- AKOS000383439
- N-prop-2-enylthiophene-2-sulfonamide
- NCGC00323677-01
- EU-0090094
- Z45529916
- EN300-15866
- IDI1_026016
- N-2-Propen-1-yl-2-thiophenesulfonamide
- HMS1496A10
- Inchi： 1S/C7H9NO2S2/c1-2-5-8-12(9,10)7-4-3-6-11-7/h2-4,6,8H,1,5H2
- InChI Key： AUHGVYZXVHHKGB-UHFFFAOYSA-N
- SMILES： S(C1=CC=CS1)(NCC=C)(=O)=O

Computed Properties

Exact Mass: 203.00757
Monoisotopic Mass: 203.00747088g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 82.8Å²

Experimental Properties

PSA: 46.17

N-(prop-2-en-1-yl)thiophene-2-sulfonamide Pricemore >>

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